Cas no 1118-02-1 (Trimethylsilyl isocyanate)

Trimethylsilyl isocyanate Properties

Names and Identifiers

• Silane,isocyanatotrimethyl-
• C4H9NOSi
• Trimethylsilyl Isocyanate
• isocyanato(trimethyl)silane
• Isocyanatotrimethylsilane
• Silane, isocyanatotrimethyl-
• trimethylsilylisocyanate
• (Trimethylsilyl)isocyanate
• Trimethylisocyanatosilane
• NIZHERJWXFHGGU-UHFFFAOYSA-N
• Trimethylsilyl isocyanate, 94%
• TMSisocyanate
• TMS-isocyanate
• TMS isocyanate
• TMS isocynate
• Me3SiNCO
• TMSNCO
• trimethylsilylisocynate
• trimethyisiiyiisocyanate
• trimethylsilyl isocynate
• TMS-NCO
• trimethylsilyl-isocyanate
• (trimethylsily)isocyanate
• s19575
• Trimethylsilyl Iscyanate
• NS00045185
• SCHEMBL5463
• AKOS015840060
• DTXSID3061504
• J-802299
• Q15632694
• T1106
• Trimethylsilyl Iscyanate, 95%
• MFCD00001993
• (trimethyl)silyl isocyanate
• (Trimethylsilyl)Iscyanate, 95%
• (Trimethylsilyl)isocyanate, 85%
• EN300-100825
• GEO-02424
• BS-44115
• EINECS 214-256-8
• Iscyanatotrimethylsilane
• 1118-02-1
• Trimethylsilyliscyanate
• trimethyl silyl isocyanate
• Isocyanic acid, trimethylsilyl ester
• D92451
• Isocyanic Acid Trimethylsilyl Ester; Orgatix SI 130; Trimethylisocyanatosilane; Trimethylsilyl iIsocyanate;
• Trimethylsilyl isocyanate
• DTXCID2033239
• +Expand

• MDL： MFCD00001993
• InChIKey： NIZHERJWXFHGGU-UHFFFAOYSA-N
• Inchi： 1S/C4H9NOSi/c1-7(2,3)5-4-6/h1-3H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])N=C=O
• BRN： 1744962

Computed Properties

• Exact Mass: 115.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 115.045340445g/mol
• Heavy Atom Count: 7
• Complexity: 98.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 1.15710
• PSA: 29.43000
• Refractive Index: n20/D 1.396(lit.)
• Boiling Point: 90°C
• Melting Point: -49°C
• Flash Point: Fahrenheit: 23 ° f
  Celsius: -5 ° c
  
• Solubility: Miscible with ethers and o-dichlorobenzene.
• Color/Form: Colorless liquid with corrosive odor.
• Solubility: reaction
• Sensitiveness: Moisture Sensitive
• Density: 0.851 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents Organic Metal Reagents